Cas no 2229481-78-9 (tert-butyl N-(5-chloro-2-hydrazinylphenyl)carbamate)

• Product Name: tert-butyl N-(5-chloro-2-hydrazinylphenyl)carbamate
• CAS No: 2229481-78-9
• MF: C₁₁H₁₆ClN₃O₂
• MW: 257.716641426086
• CID: 5599786
• PubChem ID: 165648001
• Update Time: 2025-06-17

tert-butyl N-(5-chloro-2-hydrazinylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2229481-78-9
• tert-butyl N-(5-chloro-2-hydrazinylphenyl)carbamate
• EN300-1889980

• Inchi： 1S/C11H16ClN3O2/c1-11(2,3)17-10(16)14-9-6-7(12)4-5-8(9)15-13/h4-6,15H,13H2,1-3H3,(H,14,16)
• InChI Key： OIHZIZCEYOGGGV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)NN

Computed Properties

• Exact Mass: 257.0931045g/mol
• Monoisotopic Mass: 257.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.4Ų

Additional information on tert-butyl N-(5-chloro-2-hydrazinylphenyl)carbamate

Introduction to Tert-butyl N-(5-chloro-2-hydrazinylphenyl)carbamate (CAS No. 2229481-78-9)

Tert-butyl N-(5-chloro-2-hydrazinylphenyl)carbamate, with the chemical formula C₁₁H₁₄N₂ClCOO, is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2229481-78-9, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a tert-butyl group and a hydrazinylphenyl moiety, make it a versatile intermediate in synthetic chemistry.

The tert-butyl group, known for its steric hindrance and stability, contributes to the overall reactivity and selectivity of the compound. This characteristic is particularly valuable in organic synthesis, where control over reaction pathways is crucial. On the other hand, the hydrazinylphenyl moiety introduces a nitrogen-rich environment, which can be exploited for various chemical transformations. These features make Tert-butyl N-(5-chloro-2-hydrazinylphenyl)carbamate a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in hydrazine derivatives due to their broad spectrum of biological activities. Hydrazinylphenyl compounds have been reported to exhibit properties such as anti-inflammatory, antitumor, and antimicrobial effects. The incorporation of these motifs into pharmaceutical molecules has led to the development of several lead compounds that are currently undergoing preclinical and clinical evaluations. Tert-butyl N-(5-chloro-2-hydrazinylphenyl)carbamate fits well within this category, offering a unique structural framework for medicinal chemists to explore.

The synthesis of Tert-butyl N-(5-chloro-2-hydrazinylphenyl)carbamate involves several key steps that highlight its synthetic utility. The reaction typically begins with the formation of an intermediate carbamate derivative, followed by functionalization with a hydrazinylphenyl group. The tert-butyl group is introduced during later stages to enhance the stability and bioavailability of the final product. These synthetic strategies have been optimized to ensure high yields and purity, making the compound accessible for further downstream applications.

One of the most compelling aspects of Tert-butyl N-(5-chloro-2-hydrazinylphenyl)carbamate is its potential in modulating enzyme activity. Studies have shown that hydrazinylphenyl compounds can interact with various enzymes by forming covalent bonds or competing with natural substrates. This mechanism has been exploited in the development of enzyme inhibitors, which are critical in treating a wide range of diseases. The tert-butyl group's steric bulk can further enhance selectivity by preventing off-target interactions, thereby improving the therapeutic index of potential drug candidates.

Recent research has also explored the use of Tert-butyl N-(5-chloro-2-hydrazinylphenyl)carbamate in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to achieve synergistic effects that could lead to more effective treatments. For instance, its ability to inhibit specific enzymes might be combined with other agents that target different aspects of disease pathogenesis. Such multifaceted approaches are particularly promising in tackling complex conditions like cancer and inflammatory disorders.

The pharmacokinetic properties of Tert-butyl N-(5-chloro-2-hydrazinylphenyl)carbamate are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies suggest that the tert-butyl group may influence solubility and permeability, while the hydrazinylphenyl moiety could affect metabolic stability. These findings provide valuable insights for formulating dosage regimens and predicting drug interactions.

In conclusion, Tert-butyl N-(5-chloro-2-hydrazinylphenyl)carbamate (CAS No. 2229481-78-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new drugs. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in addressing unmet medical needs.